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Chlormadinone Acetate Impurities Profile

The table below lists known impurities of Chlormadinone Acetate, which are critical for developing

stability-indicating assay methods [1].

Impurity
Designation

Chemical Name
CAS
Number

Molecular
Formula

Molecular
Weight

Chlormadinone

Acetate

Chlormadinone Acetate 302-22-

7

C23H29ClO4 404.93

Impurity H 3-Methoxy-20-oxopregna-3,5-dien-17-yl

Acetate

1054-

64-4

C24H34O4 386.53

Impurity B 2-Bromo-6-chloro-3,20-dioxopregna-

1,4,6-trien-17-yl acetate

NA C23H26BrClO4 481.81

Impurity F 17-Hydroxy-6-methyl-Progesterone

acetate

1172-

82-3

C24H34O4 386.53

Impurity G (8R,9S,10R,13S,14S,17R)-17-Acetyl-

10,13-dimethyl-3-oxo-
2,3,6,7,8,9,10,11,12,13,14,15,16,17-

302-23-

8

C23H32O4 372.51
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Impurity
Designation

Chemical Name
CAS
Number

Molecular
Formula

Molecular
Weight

tetradecahydro-1H-
cyclopenta[a]phenanthren-17-yl acetate

Impurity C 6ξ-Chloro-2ξ-methyl-3,20-dioxopregn-4-
en-17-yl acetate

NA C24H33ClO4 420.97

Stability-Indicating HPLC Method Reference

While a specific method for Chlormadinone Acetate was not found, the following validated RP-HPLC

method for Aceclofenac and Thiocolchicoside provides a technical framework. Stability-indicating methods

separate the active drug from its degradation products, ensuring accurate measurement even when the sample

is partially degraded [2].

Parameter Specification

Objective Simultaneous determination of Aceclofenac and Thiocolchicoside in the

presence of their degradation products.

Chromatographic
Column

Kromasil C18 (250 × 4.6 mm, 5 µm)

Column Temperature 30°C

Mobile Phase Gradient system: (A) 10 mM ammonium acetate pH 5.00 buffer; (B)
Acetonitrile:water (70:30 v/v)

Flow Rate 1.0 mL/min

Detection (UV) 265 nm

Retention Times Thiocolchicoside: ~13.29 min; Aceclofenac: ~22.20 min

Validated For Linearity, accuracy, precision, robustness, and specificity (peak purity

passing in all stress conditions).
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Suggested Stability Testing Workflow

The diagram below outlines a general stability testing workflow, incorporating common stress conditions and

analysis steps. You can adapt this high-level process for Chlormadinone Acetate.

Start: API Sample

Stress Conditions

Hydrolysis
(Acid/Base) Oxidation Thermal Degradation Photolysis

HPLC Analysis

Data Review

Method Validated

Peaks resolved
& pure

Optimize Method

Co-elution or
poor separation

Adjust params

Click to download full resolution via product page

Frequently Asked Questions

Q: What are the key challenges in developing a stability-indicating method for Chlormadinone

Acetate? A potential challenge is ensuring the method can fully separate the parent drug from its known
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impurities and any new degradation products that form under various stress conditions. The method must be

robust enough to provide reliable data for quality control.

Q: Where can I source impurity reference standards for Chlormadinone Acetate? Specialized

manufacturers like PharmAffiliates and Alfa Omega Pharma offer various Chlormadinone Acetate

impurities and degradation products as certified reference standards for HPLC analysis and quality control

work [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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